N-(3-acetamidophenyl)-2-((4-(2-(benzylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(3-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-benzylacetamide
• InChI: InChI=1S/C22H22N4O3S2/c1-15(27)24-17-8-5-9-18(10-17)25-21(29)14-31-22-26-19(13-30-22)11-20(28)23-12-16-6-3-2-4-7-16/h2-10,13H,11-12,14H2,1H3,(H,23,28)(H,24,27)(H,25,29)
• InChI Key: WWYTWJIAHAZENN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C22H22N4O3S2
• Molecular Weight: 454.6 g/mol

Description

N-(3-acetamidophenyl)-2-((4-(2-(benzylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22N4O3S2 and its molecular weight is 454.56. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Several thiazole derivatives have been synthesized and evaluated for their antitumor activity against various human tumor cell lines. For instance, compounds bearing different heterocyclic ring systems and the 2-(4-aminophenyl)benzothiazole structure have shown considerable anticancer activity against some cancer cell lines. The process involves acetylation reactions and interactions with different heterocyclic derivatives to obtain compounds with potential anticancer effects (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Activity

Compounds related to the structure of N-(3-acetamidophenyl)-2-((4-(2-(benzylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide have also been synthesized and tested for their antimicrobial activity. A series of N-(4-(3-acetamidophenyl)thiazol-2-yl)-2 (substituted phenylamino)acetamides were prepared and screened against various bacteria and fungi, showing promising antimicrobial properties (Singh & Vedic, 2015).

pKa Determination and Chemical Characterization

The pKa values of newly synthesized thiazole derivatives have been determined, providing essential insights into their chemical properties. Such studies are critical for understanding the compound's behavior in biological systems, aiding in the development of drugs with optimized pharmacokinetic profiles (Duran & Canbaz, 2013).

Optoelectronic Applications

Research into thiazole-based compounds extends beyond biomedical applications. For instance, thiazole-containing monomers have been synthesized for their optoelectronic properties. These studies involve the synthesis of monomers followed by electrochemical polymerization to investigate conducting polymers for potential use in electronic devices (Camurlu & Guven, 2015).